Cas no 603071-20-1 (Acetamide, 2-[(4-ethyl-5-propyl-4H-1,2,4-triazol-3-yl)thio]- (9CI))

Acetamide, 2-[(4-ethyl-5-propyl-4H-1,2,4-triazol-3-yl)thio]- (9CI) structure
603071-20-1 structure
Product Name:Acetamide, 2-[(4-ethyl-5-propyl-4H-1,2,4-triazol-3-yl)thio]- (9CI)
CAS No:603071-20-1
MF:C9H16N4OS
MW:228.314539909363
CID:951646
PubChem ID:1451229
Update Time:2025-04-19

Acetamide, 2-[(4-ethyl-5-propyl-4H-1,2,4-triazol-3-yl)thio]- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Acetamide, 2-[(4-ethyl-5-propyl-4H-1,2,4-triazol-3-yl)thio]- (9CI)
    • SR-01000329967
    • SR-01000329967-1
    • ACETAMIDE,2-[(4-ETHYL-5-PROPYL-4H-1,2,4-TRIAZOL-3-YL)THIO]-
    • 2-[(4-ethyl-5-propyl-4H-1,2,4-triazol-3-yl)sulfanyl]acetamide
    • 603071-20-1
    • AKOS000750360
    • DB-284511
    • ACETAMIDE, 2-[(4-ETHYL-5-PROPYL-4H-1,2,4-TRIAZOL-3-YL)THIO]-
    • Inchi: 1S/C9H16N4OS/c1-3-5-8-11-12-9(13(8)4-2)15-6-7(10)14/h3-6H2,1-2H3,(H2,10,14)
    • InChI Key: BGBHIBJQUZWLKV-UHFFFAOYSA-N
    • SMILES: S(CC(N)=O)C1=NN=C(CCC)N1CC

Computed Properties

  • Exact Mass: 228.10448232g/mol
  • Monoisotopic Mass: 228.10448232g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 6
  • Complexity: 214
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 99.1Ų
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